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Compound of Interest

Compound Name: ACY-738

Cat. No.: B605171 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

disposal of chemical reagents is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of ACY-738, a histone deacetylase 6 (HDAC6) inhibitor. Adherence to these

procedures is essential to mitigate risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for ACY-738 provided by the manufacturer. While a specific SDS for ACY-738 was not

found, a representative SDS for a similar compound, ricolinostat, advises the use of personal

protective equipment (PPE), including gloves, lab coats, and eye protection, to avoid skin and

eye contact.[1] Work should be conducted in a well-ventilated area, such as a chemical fume

hood, to prevent inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Protocol
The following protocol is a general guideline. Always consult with your institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations for chemical waste disposal.[1]

Waste Identification and Classification:

Properly identify all waste containing ACY-738. This includes pure, unused compound,

contaminated solutions, and any materials used for handling and cleanup (e.g., pipette

tips, gloves, absorbent pads).
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Based on the compound's characteristics and your institution's guidelines, classify the

waste. This will likely be categorized as hazardous chemical waste.

Waste Segregation:

Do not mix ACY-738 waste with other waste streams unless explicitly permitted by your

institution's EHS department.

Segregate solid waste (e.g., contaminated vials, absorbent materials) from liquid waste

(e.g., solutions containing ACY-738).

Containment and Labeling:

Use chemically resistant, leak-proof containers for all ACY-738 waste.

Clearly label each waste container with the words "Hazardous Waste," the full chemical

name ("ACY-738" or "ricolinostat"), the concentration, and the date of accumulation.

Liquid Waste Management:

For solutions containing ACY-738, absorb the liquid with a non-reactive absorbent material

such as vermiculite or sand.[1]

Carefully place the saturated absorbent material into the designated solid hazardous

waste container.

Decontamination:

Decontaminate all surfaces and non-disposable equipment that have come into contact

with ACY-738. A common practice is to use a 70% ethanol solution for wiping down

surfaces.[1]

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid hazardous waste.

Storage and Collection:

Store sealed hazardous waste containers in a designated, secure, and well-ventilated

satellite accumulation area until they are collected by your institution's EHS personnel.
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Ensure the storage area is away from incompatible materials.

Quantitative Data Summary
For proper waste management, it is crucial to quantify the waste generated. The following table

should be completed for each waste container to ensure accurate tracking and disposal.

Waste Stream
Chemical
Name

Concentration
Quantity
(grams/liters)

Date of
Accumulation

Solid Waste ACY-738 -

Liquid Waste

(Absorbed)
ACY-738

Contaminated

Labware
ACY-738 -

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow when disposing of ACY-738 waste.
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Caption: ACY-738 Disposal Decision Workflow.
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By following these procedures and consulting with institutional safety professionals,

researchers can ensure the safe and compliant disposal of ACY-738, fostering a secure and

responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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